Cas no 7028-68-4 (4-4-(Ethylthio)phenyl-4-oxobutyric acid)

• Product Name: 4-4-(Ethylthio)phenyl-4-oxobutyric acid
• CAS No: 7028-68-4
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 872242
• Update Time: 2025-04-19

4-4-(Ethylthio)phenyl-4-oxobutyric acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(ethylsulfanyl)phenyl]-4-oxobutanoic acid
• 4-(4-ethylsulfanylphenyl)-4-oxobutanoic acid
• 4-(4-Ethylthiophenyl)-4-oxobutyric acid
• 4-[4-(Ethylthio)phenyl]-4-oxobutyric acid
• 3-<4-Aethylmercapto-benzoyl>-propionsaeure
• 4-4-(Ethylthio)phenyl-4-oxobutyric acid

• Inchi： 1S/C12H14O3S/c1-2-16-10-5-3-9(4-6-10)11(13)7-8-12(14)15/h3-6H,2,7-8H2,1H3,(H,14,15)
• InChI Key： CWQPKFWGOIESHG-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C(CCC(=O)O)=O

Computed Properties

• Exact Mass: 238.06600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 79.67000
• LogP: 2.84610